N-benzyl-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-benzyl-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H16N2O2/c1-13-16(17(20-22-13)15-10-6-3-7-11-15)18(21)19-12-14-8-4-2-5-9-14/h2-11H,12H2,1H3,(H,19,21)
• InChI Key: UKFUQOBMIGDDJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

Synthesis Analysis

The synthesis of isoxazole–carboxamide derivatives involves the coupling reaction of aniline derivatives and isoxazole–Carboxylic acid. The synthesized compounds are characterized using IR, HRMS, 1H-NMR, and 13C-NMR spectroscopy techniques.

Molecular Structure Analysis

The molecular structure of “N-benzyl-5-methyl-3-phenyl-4-isoxazolecarboxamide” consists of 18 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Safety and Hazards

The safety data sheet for similar compounds suggests that they may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to handle the compound with appropriate safety measures, including wearing protective gloves, protective clothing, eye protection, and face protection.

Future Directions

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. In view of their enormous significance, it is always imperative to unleash new eco-friendly synthetic strategies. Future research could focus on developing alternate metal-free synthetic routes for the synthesis of isoxazoles.

Mechanism of Action

Target of Action

Benzoxazole derivatives have been extensively used in drug discovery and exhibit a broad range of biological activities . They have been found to show inhibitory activity for acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) .

Mode of Action

Benzoxazole derivatives are known to interact with their targets through various mechanisms, including free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

Benzoxazole derivatives are known to affect various biochemical pathways due to their broad range of biological activities .

Result of Action

Benzoxazole derivatives are known to exhibit several biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .